2,6-Difluoro-4-iodobenzotrifluoride
Overview
Description
2,6-Difluoro-4-iodobenzotrifluoride is a specialized and complex chemical . It has a CAS Number of 910787-71-2 . The IUPAC name for this compound is 1,3-difluoro-5-iodo-2-(trifluoromethyl)benzene . It has a molecular weight of 307.99 and is typically stored at ambient temperature . The compound is liquid in its physical form .
Molecular Structure Analysis
The InChI code for this compound is 1S/C7H2F5I/c8-4-1-3(13)2-5(9)6(4)7(10,11)12/h1-2H . This code provides a specific textual identifier for the compound’s molecular structure.Physical And Chemical Properties Analysis
This compound is a liquid at ambient temperature . It has a molecular weight of 307.99 .Scientific Research Applications
2,6-Difluoro-4-iodobenzotrifluoride has been found to have a wide range of scientific research applications. It has been used in studies of organic synthesis, as a reagent for the transformation of organofluorine compounds, and as a catalyst in the synthesis of a variety of organic compounds. In addition, this compound has been used in studies of the mechanism of action of various drugs, as well as in studies of the biochemistry and physiology of various organisms.
Mechanism of Action
The mechanism of action of 2,6-Difluoro-4-iodobenzotrifluoride is not fully understood, but it is believed to involve the formation of a complex between the this compound and a target molecule. The complex then undergoes a reaction, resulting in the formation of a new compound. This mechanism of action has been found to be important in the synthesis of a variety of organic compounds, as well as in the biochemistry and physiology of various organisms.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound have been studied in a variety of organisms. In general, this compound has been found to have a wide range of effects on the biochemistry and physiology of various organisms. For example, this compound has been found to have an inhibitory effect on the activity of various enzymes, as well as an inhibitory effect on the growth of various bacteria. In addition, this compound has been found to have an inhibitory effect on the activity of various hormones, as well as an inhibitory effect on the activity of various receptors.
Advantages and Limitations for Lab Experiments
The use of 2,6-Difluoro-4-iodobenzotrifluoride in lab experiments has a number of advantages and limitations. One of the main advantages of using this compound in lab experiments is that it is relatively easy to synthesize and is relatively non-toxic. In addition, this compound is relatively stable, and has a wide range of applications in organic synthesis and biochemistry. However, one of the main limitations of using this compound in lab experiments is that it is relatively expensive, and it can be difficult to obtain in large quantities.
Future Directions
The use of 2,6-Difluoro-4-iodobenzotrifluoride in lab experiments has been increasing over the years, and there are numerous potential future directions for this compound. One potential future direction is the use of this compound in the development of new drugs and therapies. In addition, this compound could be used in the development of new catalysts for organic synthesis, as well as in the development of new methods for the synthesis of organofluorine compounds. Finally, this compound could be used in the development of new methods for the detection and quantification of various compounds, as well as in the development of new methods for the study of the biochemistry and physiology of various organisms.
Synthesis Methods
The synthesis of 2,6-Difluoro-4-iodobenzotrifluoride can be accomplished through a variety of methods, including the reaction of 2,6-difluorobenzotrifluoride and iodine in acetonitrile or dimethylformamide, as well as the reaction of 2,6-difluorobenzotrifluoride and iodine in acetic acid. In addition, this compound can be synthesized through the reaction of 2,6-difluorobenzotrifluoride and iodine in a mixture of sulfuric acid and acetic acid.
Safety and Hazards
The compound is associated with several hazard statements including H302, H315, H319, and H335 . These correspond to potential hazards such as harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing mist or vapors, washing skin thoroughly after handling, and using only outdoors or in a well-ventilated area .
properties
IUPAC Name |
1,3-difluoro-5-iodo-2-(trifluoromethyl)benzene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H2F5I/c8-4-1-3(13)2-5(9)6(4)7(10,11)12/h1-2H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PFVGWSZEDWYASA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C(=C1F)C(F)(F)F)F)I |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H2F5I |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
307.99 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
910787-71-2 |
Source
|
| Record name | 2,6-Difluoro-4-iodobenzotrifluoride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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